Cas no 97232-98-9 (Cefuracetime (E-isomer))

Cefuracetime (E-isomer) structure
Cefuracetime (E-isomer) structure
Product Name:Cefuracetime (E-isomer)
CAS No:97232-98-9
MF:C17H17N3O8S
MW:423.397183179855
CID:2085535
Update Time:2023-09-05

Cefuracetime (E-isomer) Chemical and Physical Properties

Names and Identifiers

    • Cefuracetime (E-isomer)
    • Cefuroxime Sodium EP Impurity G
    • Cefuroxime EP Impurity G
    • Cefuroxime Impurity 7(Cefuroxime Sodium EP Impurity G)
    • (6R,7R)-3-(acetyloxymethyl)-7-[[(2E)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • Cefuroxime Impurity 7/Cefuroxime EP Impurity G/(6R,7R)-3-(acetoxymethyl)-7-((E)-2-(furan-2-yl)-2-(methoxyimino)acetamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-[[2-furanyl(methoxyimino)acetyl]amino]-8-oxo-, [6R-[6α,7β(E)]]- (9CI)
    • Cefuroxime Sodium Impurity G(EP)
    • Inchi: 1S/C17H17N3O8S/c1-8(21)28-6-9-7-29-16-12(15(23)20(16)13(9)17(24)25)18-14(22)11(19-26-2)10-4-3-5-27-10/h3-5,12,16H,6-7H2,1-2H3,(H,18,22)(H,24,25)/b19-11+/t12-,16-/m1/s1
    • InChI Key: YBHZVPYSEUQIII-MKHSIZEZSA-N
    • SMILES: C(C1=C(COC(=O)C)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)/C(/C1OC=CC=1)=N/OC)(=O)O

Experimental Properties

  • Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (0.11 g/l) (25 º C),

Cefuracetime (E-isomer) Security Information

Cefuracetime (E-isomer) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  5 h, -10 - -5 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1.3
Reference
Preparation method of trans-cefuroxime derivative
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Cefuracetime (E-isomer) Raw materials

Cefuracetime (E-isomer) Preparation Products

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